molecular formula C20H19N3O6 B2754491 4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 891117-94-5

4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Cat. No. B2754491
CAS RN: 891117-94-5
M. Wt: 397.387
InChI Key: PFSHTYJFZDLVRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazole derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Anticancer Activity

The compound 4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide, similar to its derivatives, has been studied extensively for its potential anticancer properties. Research has demonstrated that such compounds exhibit significant anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These activities are often compared to established anticancer drugs, highlighting their potential as therapeutic agents (Ravinaik et al., 2021).

Antiproliferative Effects

Studies have also focused on the antiproliferative effects of these compounds, particularly their ability to inhibit the growth of cancer cells. The synthesized derivatives of this compound have been evaluated for their effectiveness against various cancer cell lines, showing moderate to high efficacy (Jin et al., 2006).

Biochemical Interactions

Further research has explored the biochemical interactions of these compounds, particularly their binding and inhibitory effects on specific biological targets. This includes studies on the crystal structure, Hirshfeld surfaces, and biological activities, providing insights into the molecular mechanisms underlying their anticancer properties (Karanth et al., 2019).

Cholinesterase Inhibition

In addition to anticancer applications, these compounds have been investigated for their cholinesterase inhibitory activities. This research is particularly relevant in the context of treating neurodegenerative diseases like Alzheimer's (Pflégr et al., 2022).

Antioxidant Properties

The potential antioxidant properties of these compounds have also been a subject of study. Antioxidants play a critical role in preventing oxidative stress-related diseases, and these compounds have been evaluated for their efficacy in this regard (Poojari et al., 2016).

Nematocidal Activity

Another area of interest is the nematocidal activity of these compounds. Research has been conducted to evaluate their effectiveness against specific nematode species, highlighting their potential use in agricultural applications (Liu et al., 2022).

properties

IUPAC Name

4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3O6/c1-11(24)12-5-7-13(8-6-12)18(25)21-20-23-22-19(29-20)14-9-15(26-2)17(28-4)16(10-14)27-3/h5-10H,1-4H3,(H,21,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PFSHTYJFZDLVRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OC)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-acetyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.